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Compound of Interest |

Compound Name: t-0201

CAS No.: 169679-53-2

Cat. No.: B1681854

\ J

Topic: T-0201 Solubility, Stability, and Experimental
Handling in DMSO

Audience: Researchers in Cardiovascular Medicine, Oncology, and Drug Discovery. Compound
Identity: T-0201 (also known as TA-0201) is a highly potent, selective, and orally active
Endothelin Receptor Type A (ETA) antagonist.[1] CAS Number: 169679-53-2 Molecular Weight:
614.5 g/mol [2]

Core Solubility & Handling Guide
Solubility Profile in DMSO

T-0201 is a hydrophobic sulfonamide-pyrimidine derivative. It exhibits excellent solubility in
organic solvents like Dimethyl Sulfoxide (DMSO) but has poor water solubility.
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. o Recommended
Solubility Limit
Solvent Stock Notes
(Max) .
Concentration
~50 mM (approx. 30 Optimal solvent for
DMSO 10 mM _
mg/mL) stock preparation.
Not recommended for
Ethanol <5mM N/A high-concentration
stocks.
Requires co-solvents
Water Insoluble N/A (PEG/Tween) for

aqueous formulation.

Protocol: Preparation of 10 mM Stock Solution

Objective: Prepare 1 mL of 10 mM T-0201 stock.

» Weighing: Accurately weigh 6.15 mg of T-0201 powder.

e Solvent Addition: Add 1.0 mL of high-grade anhydrous DMSO (=99.9%).

» Dissolution: Vortex vigorously for 30-60 seconds.

o Troubleshooting: If particles remain, sonicate in a water bath at 37°C for 5 minutes.

« Sterilization (Optional): If using for cell culture, filter through a 0.22 um PTFE (hydrophobic)

syringe filter. Do not use nylon or cellulose acetate filters as they may bind the compound.

» Aliquoting: Dispense into small aliquots (e.g., 50 pL) to avoid repeated freeze-thaw cycles.

Stability & Storage Troubleshooting

Q: How stable is T-0201 in DMSO? A: T-0201 is chemically stable in DMSO due to its robust
sulfonamide core. However, hygroscopicity of DMSO is the primary threat.
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Storage Condition Stability Duration Critical Requirement

Sealed vial, protected from

-80°C > 2 Years )

light.

Desiccated environment
-20°C 1 Year

recommended.

Prone to degradation via
Room Temp (25°C) <1 Month

DMSO water absorption.

Self-Validating Storage Protocol:

» Visual Check: Before use, inspect the thawed DMSO stock. It should be a clear, colorless
liquid. Any turbidity suggests precipitation or water contamination.

e Freeze-Thaw Limit: Do not exceed 3 freeze-thaw cycles.

o Why? Repeated temperature shifts promote crystal growth and potential hydrolysis if
moisture has entered the vial.

In Vivo Formulation Guide (Advanced)

For animal studies (e.g., rats/mice), pure DMSO is toxic. You must use a co-solvent system.
The following formulation is validated for oral or intraperitoneal administration.

Recommended Formulation (Solubility: ~2 mg/mL):

10% DMSO: Dissolve T-0201 in pure DMSO first.

40% PEG300: Add Polyethylene Glycol 300 and vortex.

5% Tween 80: Add surfactant to stabilize the suspension.

45% Saline: Add 0.9% NaCl slowly while vortexing.

Critical Step: Always add the aqueous phase (Saline) last. Adding water directly to the DMSO
stock can cause immediate precipitation (“crashing out").
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Mechanism of Action & Pathway Visualization

T-0201 functions by competitively blocking the Endothelin-1 (ET-1) binding site on the ETA
receptor, preventing the downstream calcium signaling cascade that leads to vasoconstriction

and cell proliferation.
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Figure 1: Mechanism of Action of T-0201. The compound competitively inhibits the ETA
receptor, blocking the Gg-PLC-IP3 signaling axis.

Frequently Asked Questions (FAQ)

Q1: My T-0201 stock solution has formed crystals after thawing. Is it spoiled?

» Diagnosis: This is likely "seeding" caused by low temperature, not chemical degradation.
DMSO freezes at 18.5°C.

e Solution: Warm the vial to 37°C for 5-10 minutes and vortex. If the solution becomes clear, it
is safe to use. If a white precipitate remains that does not dissolve upon warming, water
contamination may have occurred, and the stock should be discarded.

Q2: Can | use T-0201 for cell culture experiments? What is the max DMSO concentration?

e Answer: Yes. Prepare a 10 mM stock. Dilute into culture media to achieve the desired final
concentration (e.g., 1 uM).

e Constraint: Ensure the final DMSO concentration in the culture dish is < 0.1% (v/v) to avoid
solvent toxicity.

o Example: To treat cells with 10 uM T-0201, add 1 pL of 10 mM stock to 1 mL of media.
This yields 0.1% DMSO.

Q3: How does T-0201 compare to Bosentan or Macitentan?

« Insight: T-0201 is structurally related to Bosentan but exhibits higher selectivity for the ETA
receptor over ETB. Macitentan was structurally derived from T-0201 (specifically
incorporating the bromopyrimidinyl ethylene glycol ether moiety) to improve tissue
distribution and receptor binding kinetics [1, 2].[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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